Cas no 2228590-89-2 (tert-butyl N-{2-oxo-1-4-(pyrrolidin-1-yl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-oxo-1-4-(pyrrolidin-1-yl)phenylethyl}carbamate
• CAS No: 2228590-89-2
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6496300
• PubChem ID: 165777441
• Update Time: 2025-05-23

tert-butyl N-{2-oxo-1-4-(pyrrolidin-1-yl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-oxo-1-4-(pyrrolidin-1-yl)phenylethyl}carbamate
• 2228590-89-2
• EN300-1886717
• tert-butyl N-{2-oxo-1-[4-(pyrrolidin-1-yl)phenyl]ethyl}carbamate

• Inchi： 1S/C17H24N2O3/c1-17(2,3)22-16(21)18-15(12-20)13-6-8-14(9-7-13)19-10-4-5-11-19/h6-9,12,15H,4-5,10-11H2,1-3H3,(H,18,21)
• InChI Key： RAERSPWVWOVWMG-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC(=CC=1)N1CCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-oxo-1-4-(pyrrolidin-1-yl)phenylethyl}carbamate

tert-butyl N-{2-oxo-1-[4-(pyrrolidin-1-yl)phenyl]ethyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-oxo-1-[4-(pyrrolidin-1-yl)phenyl]ethyl}carbamate, identified by the CAS number 2228590-89-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug development due to their versatile functional groups and bioavailability. The structure of this molecule incorporates a tert-butyl group, a pyrrolidine ring, and a ketone moiety, making it a unique candidate for further research and development.

Recent studies have highlighted the importance of carbamates in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the pyrrolidine ring in this compound adds to its stability and enhances its pharmacokinetic properties. Pyrrolidine derivatives are known for their ability to improve drug solubility and permeability, which are critical factors in drug delivery systems. Furthermore, the ketone group at the 2-position of the ethyl chain introduces additional functional diversity, enabling this compound to participate in various biochemical reactions.

One of the most promising applications of tert-butyl N-{2-oxo-1-[4-(pyrrolidin-1-yl)phenyl]ethyl}carbamate lies in its potential as a precursor for more complex molecules. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, including those with anti-inflammatory and analgesic properties. The tert-butyl group serves as a protecting group during synthesis, ensuring the stability of the molecule during reaction steps.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key steps include the formation of the pyrrolidine ring via cyclization and subsequent coupling with the carbamate moiety. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of this compound.

The integration of computational chemistry methods has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding affinities with various biological targets, suggesting its role in drug discovery programs. Additionally, quantum chemical calculations have provided insights into its electronic structure and reactivity, paving the way for optimized synthetic routes.

From an environmental perspective, the biodegradability and toxicity profiles of tert-butyl N-{2-oxo-1-[4-(pyrrolidin-1-yl)phenyl]ethyl}carbamate are critical considerations for its industrial applications. Preliminary assessments indicate that this compound exhibits moderate biodegradability under aerobic conditions, aligning with current eco-friendly manufacturing trends.

In conclusion, tert-butyl N-{2-oxo-1-[4-(pyrrolidin-1-yl)phenyl]ethyl}carbamate (CAS No: 2228590-89-2) represents a valuable addition to the portfolio of advanced organic compounds with diverse applications across industries. Its unique structural features and promising biological profiles make it an attractive candidate for further exploration in both academic and industrial settings.